Cas no 119898-95-2 (2-Furanmethanol,5-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)tetrahydro-, (2S,5R)-)

• Product Name: 2-Furanmethanol,5-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)tetrahydro-, (2S,5R)-
• CAS No: 119898-95-2
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 197669
• PubChem ID: 451543
• Update Time: 2025-04-19

2-Furanmethanol,5-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)tetrahydro-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)tetrahydro-, (2S,5R)-
• [(2S,5R)-5-(4-aminopyrazolo[3,4-d]pyrimidin-1-yl)oxolan-2-yl]methanol
• 2-Furanmethanol, 5-(4-amino-1H-pyrazolo(3,4-d)pyrimidin-1-yl)tetrahydro-, (2S-cis)-
• 2-Furanmethanol, 5-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)tetrahydro-, (2S-cis)-
• SCHEMBL7613657
• DTXSID20152611
• 8-Aza-7-deaza-2',3'-dideoxy-9-beta-D-ribofuranosylpurine
• 119898-95-2

• Inchi： 1S/C10H13N5O2/c11-9-7-3-14-15(10(7)13-5-12-9)8-2-1-6(4-16)17-8/h3,5-6,8,16H,1-2,4H2,(H2,11,12,13)/t6-,8+/m0/s1
• InChI Key： VXDZBUXUMQZMGN-POYBYMJQSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C2C(=C(N)N=CN=2)C=N1

Computed Properties

• Exact Mass: 235.10709
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines